9-sulfanylidene-8,10,17-triazatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1(17),2,4,6,11(16),12,14-heptaene-5-carboxylic acid

Specification

• CAS No.: 440121-04-0
• Molecular Formula: C15H9N3O2S
• Molecular Weight: 295.32
• IUPAC Name: 6-sulfanylidene-5H-benzimidazolo[1,2-c]quinazoline-3-carboxylic acid
• Standard InChI: InChI=1S/C15H9N3O2S/c19-14(20)8-5-6-9-11(7-8)17-15(21)18-12-4-2-1-3-10(12)16-13(9)18/h1-7H,(H,17,21)(H,19,20)
• Standard InChI Key: HICORAAXFCXYAZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C3N2C(=S)NC4=C3C=CC(=C4)C(=O)O

Introduction

9-Sulfanylidene-8,10,17-triazatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1(17),2,4,6,11(16),12,14-heptaene-5-carboxylic acid is a complex organic compound characterized by its unique tetracyclic structure, which includes nitrogen and sulfur atoms within its ring system. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential applications in medicinal chemistry and materials science.

Synthesis

The synthesis of 9-sulfanylidene-8,10,17-triazatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1(17),2,4,6,11(16),12,14-heptaene-5-carboxylic acid typically involves multi-step chemical reactions. These reactions often start with phenolic compounds and sulfur-containing reagents. The process requires controlled conditions, including specific temperatures and the use of catalysts, to facilitate the formation of the complex ring structure. The choice of solvents and reaction times are critical to ensure high yields and purity of the final product.

Biological Activities and Applications

While specific biological activities of this compound are not extensively documented, compounds with similar structures are known for their potential in medicinal chemistry. They are often investigated for antimicrobial, antiviral, and anticancer properties. The presence of a carboxylic acid functional group suggests potential acidic properties and reactivity, which could be beneficial in drug development or as a building block for more complex molecules.

Research Findings and Future Directions

Research on compounds with similar structures highlights their potential in various scientific applications. For instance, heterocyclic compounds are often studied for their role in inhibiting enzymes like carbonic anhydrase, which is relevant in treating diseases related to these enzymes. Further studies on 9-sulfanylidene-8,10,17-triazatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1(17),2,4,6,11(16),12,14-heptaene-5-carboxylic acid could explore its specific biological activities and potential therapeutic applications.